Cas no 2089258-31-9 (1,4,5-triazatricyclo[5.2.2.0,2,6]undeca-2,5-diene hydrochloride)

• Product Name: 1,4,5-triazatricyclo[5.2.2.0,2,6]undeca-2,5-diene hydrochloride
• CAS No: 2089258-31-9
• CID: 4636503
• Update Time: 2025-05-21

1,4,5-triazatricyclo[5.2.2.0,2,6]undeca-2,5-diene hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,4,5-triazatricyclo[5.2.2.0,2,6]undeca-2,5-diene hydrochloride
• 2,5,6,7-Tetrahydro-4,7-ethanopyrazolo[4,3-b]pyridine hydrochloride

Additional information on 1,4,5-triazatricyclo[5.2.2.0,2,6]undeca-2,5-diene hydrochloride

1,4,5-Triazatricyclo[5.2.2.0^2,6]undeca-2,5-diene hydrochloride

The compound 1,4,5-triazatricyclo[5.2.2.0^2,6]undeca-2,5-diene hydrochloride (CAS No: 2089258-31-9) is a highly specialized organic compound with a unique molecular structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of polycyclic aromatic compounds, characterized by its tricyclic system and the presence of nitrogen atoms within the ring structure. The molecule's structure is defined by a tricyclo framework with three fused rings: two five-membered rings and one seven-membered ring, creating a complex yet stable arrangement.

Recent studies have highlighted the potential of 1,4,5-triazatricyclo[5.2.2.0^2,6]undeca-2,5-diene hydrochloride in various applications due to its unique electronic properties and structural integrity. Researchers have explored its use in the development of advanced materials such as high-performance polymers and optoelectronic devices. The compound's ability to form stable coordination complexes with transition metals has further expanded its utility in catalytic processes and drug delivery systems.

The synthesis of 1,4,5-triazatricyclo[5.2.2.0^2,6]undeca-2,5-diene hydrochloride involves a multi-step process that requires precise control over reaction conditions to achieve the desired product. Recent advancements in synthetic methodologies have enabled chemists to optimize the reaction pathways, improving yield and purity while reducing production costs.

In terms of chemical properties, 1,4,5-triazatricyclo[5.2.2.0^2,6]undeca-2,5-diene hydrochloride exhibits high thermal stability and excellent solubility in polar solvents due to the presence of hydrophilic groups within its structure. These properties make it an ideal candidate for applications in pharmaceuticals and biotechnology.

One of the most promising areas of research involving this compound is its application in drug design and development. Scientists have discovered that 1,4,5-triazatricyclo[5.2.2.0^2,6]undeca-2,5-diene hydrochloride can act as a scaffold for creating bioactive molecules with potential therapeutic effects against various diseases such as cancer and neurodegenerative disorders.

The compound's role in material science has also been explored extensively in recent years. Its ability to form self-assembled monolayers (SAMs) on various substrates has made it a valuable component in the development of nanoscale devices and sensors.

In conclusion,1,4,5-triazatricyclo[5.2.2.0 ^{̃ ̃ ̃ ̃ ̃ ̃ ̃ ̃ ̃ ̃ ̃ ̃ ̃ ̃ ̃} ]undeca-